Cas no 16405-98-4 (2,1,3-benzothiadiazole-5-carboxylic acid)

• Product Name: 2,1,3-benzothiadiazole-5-carboxylic acid
• CAS No: 16405-98-4
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• MDL: MFCD01647555
• CID: 50404
• PubChem ID: 602011
• Update Time: 2025-04-18

2,1,3-benzothiadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzo[c][1,2,5]thiadiazole-5-carboxylic acid
• 2,1,3-Benzothiadiazole-5-carboxylic acid
• 1,2,3-Benzothiadiazole-5-Carboxylic Acid
• Benzo[1,2,5]thiadiazole-5-carboxylic acid
• 2,1,3-Benzothiadiazol-5-carbonsaeure
• 5-Carboxy-2,1,3-benzothiadiazol
• Benzo-2,1,3-thiadiazole-5-carboxylic acid
• BUTTPARK 46\04-59
• RARECHEM AL BE 1094
• TIMTEC-BB SBB007390
• BENZO-1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID
• CCG-110494
• 2??,1,3-benzothiadiazole-5-carboxylic acid
• AKOS002353602
• SR-01000479438
• EN300-110458
• [2,1,3]-benzothiadiazole-5-carboxylic acid
• NCGC00173877-01
• benzo[1,2, 5]thiadiazole-5-carboxylic acid
• W-205931
• A810533
• AKOS000111661
• SR-01000479438-1
• HMS1541J02
• A810532
• TimTec1_002664
• 2 pound not1 pound not3-Benzothiadiazole-5-carboxylic acid
• BB 0246856
• 2,1,3-Benzothiadiazole-5-carboxylic acid, AldrichCPR
• Q27451099
• 16405-98-4
• MFCD01647555
• EN300-120216
• 2,1,3-Benzothiadiazole-5-carboxylicacid
• F0920-1420
• AC-4619
• DTXSID80345128
• SDCCGMLS-0065945.P001
• SCHEMBL257289
• F3099-5682
• 0HO
• 2lambda4,1,3-benzothiadiazole-5-carboxylic acid
• FT-0609001
• PS-4267
• SY039595
• 4ddm
• Benzo[c][1,2,5]thiadiazole-5-carboxylicacid
• BBL010380
• DTXCID80296202
• STK712974
• ALBB-029054
• DB-011260
• 2,1,3-benzothiadiazole-5-carboxylic acid

• MDL： MFCD01647555
• Inchi： 1S/C7H4N2O2S/c10-7(11)4-1-2-5-6(3-4)9-12-8-5/h1-3H,(H,10,11)
• InChI Key： YHMXJZVGBCACMT-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(C(=O)O)=CC2=N1

Computed Properties

• Exact Mass: 179.99900
• Monoisotopic Mass: 179.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.608
• Melting Point: 229-231 ºC
• Boiling Point: 368.748 ℃ at 760 mmHg
• Flash Point: 176.8±20.4 °C
• Refractive Index: 1.749
• PSA: 91.32000
• LogP: 1.38950

2,1,3-benzothiadiazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38-41-37/38
• Safety Instruction： S26; S36/37/39; S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles
• Solvents and Organic Chemicals Organic Compounds Acids/Esters